Cas no 1804493-76-2 (3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride
• CAS No: 1804493-76-2
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4868434
• Update Time: 2025-10-29

3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride

• Inchi： 1S/C8H5Cl2F2NO/c1-3-2-4(7(10)14)5(9)6(13-3)8(11)12/h2,8H,1H3
• InChI Key： UGAVHXSHEOXISB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C=C(C)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride

Introduction to 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride (CAS No. 1804493-76-2)

3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride (CAS No. 1804493-76-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates a chlorinated pyridine core, a difluoromethyl group, and a carbonyl chloride functionality, which collectively contribute to its reactivity and utility in synthetic chemistry.

The chloro and difluoromethyl substituents in the molecule play pivotal roles in modulating its chemical properties. The chloro group enhances electrophilicity, making the compound suitable for nucleophilic substitution reactions, while the difluoromethyl group introduces electron-withdrawing effects and influences metabolic stability. These features make it an attractive building block for designing novel compounds with enhanced pharmacokinetic profiles.

In recent years, there has been growing interest in leveraging such intermediates for the development of innovative therapeutic agents. For instance, studies have demonstrated the utility of 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride in constructing heterocyclic scaffolds that exhibit promising biological activities. These scaffolds have been explored for their potential in targeting various diseases, including oncology and infectious disorders.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. By incorporating the chloro and difluoromethyl moieties into kinase inhibitors, researchers aim to improve binding affinity and selectivity. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against specific kinases, making them valuable candidates for further development.

The carbonyl chloride functionality present in the molecule is particularly noteworthy for its reactivity. This group readily participates in condensation reactions with amines to form amides, which are ubiquitous motifs in drug molecules. This property allows for facile derivatization of the compound into more complex structures, expanding its synthetic utility.

Advances in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies indicate that subtle changes to the electronic distribution around the chloro and difluoromethyl groups can significantly impact binding interactions with biological targets. This insight has guided medicinal chemists in optimizing lead compounds derived from this intermediate.

The agrochemical sector has also recognized the potential of 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride as a precursor for developing novel pesticides. Pyridine-based compounds are well-documented for their efficacy in crop protection, and this intermediate offers a versatile platform for generating structurally diverse agrochemicals with improved performance characteristics.

In conclusion, 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride (CAS No. 1804493-76-2) represents a significant asset in synthetic chemistry, with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable the construction of biologically active molecules with tailored properties, making it an indispensable tool for researchers striving to develop innovative solutions to global health challenges.